4-Fluoro-3-methylbenzoyl chloride
Overview
Description
4-Fluoro-3-methylbenzoyl chloride is a useful research compound. Its molecular formula is C8H6ClFO and its molecular weight is 172.58 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Derivatives
4-Fluoro-3-methylbenzoyl chloride is utilized in the synthesis of various derivatives. For instance, it has been used in synthesizing 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl Chloride through steps like oximation, chlorination, cyclization, hydrolysis, and acyl chlorination, starting from 2-chloro-6-fluorobenzaldehyde (Su Wei-ke, 2008).
Characterization and Crystal Structure
The compound has been characterized through various techniques such as IR, 1H-NMR, 13C-NMR, and MS for confirming its chemical structure. This includes the study of compounds like 1-(4-methylbenzoyl)-3-(4 aminosulfonylphenyl)thiourea, which involves the use of 4-methylbenzoyl chloride (A. Saeed, Amara Mumtaz, U. Flörke, 2010).
Optical Properties and Liquid Crystals
- Optical Properties and Phase Transition: The orientation effect of fluorine atoms on optical properties has been studied in difluoro substituted phenylazophenyl benzoates liquid crystals. This includes observing nematic and smectic phases based on the direction of fluorine atoms (A. A. Zaki et al., 2018).
Chemical Reactions and Catalysts
- Catalytic and Chemical Reactions: this compound is involved in various chemical reactions, such as the Fries rearrangement, and in the synthesis of catalysts and intermediates for other complex chemical compounds. These reactions are significant in developing pharmaceuticals and other materials (Amol G. Dikundwar, T. Row, 2014).
Medicinal Chemistry and Pharmaceuticals
- Synthesis of Medicinal Compounds: The compound plays a role in synthesizing various medicinal compounds, including inhibitors and antimicrobial agents. Its derivatives have shown effectiveness in specific biological applications (I. Hutchinson et al., 2001).
Safety and Hazards
Mechanism of Action
Target of Action
4-Fluoro-3-methylbenzoyl chloride is a chemical compound used in medicinal compositions as an inhibitor for p38MAP kinases and/or TNF-α production . These targets play a crucial role in inflammatory responses and cell proliferation.
Biochemical Pathways
The compound’s interaction with p38MAP kinases and TNF-α suggests that it may affect pathways related to inflammation and cell proliferation . .
Result of Action
The molecular and cellular effects of this compound’s action would depend on its specific targets and the changes induced by its interaction with these targets. Given its reported role as an inhibitor of p38MAP kinases and TNF-α production, it may have anti-inflammatory effects and could potentially influence cell proliferation .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of this compound. For instance, its reactivity as an acylating agent suggests that it might be sensitive to moisture . Therefore, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided .
Properties
IUPAC Name |
4-fluoro-3-methylbenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO/c1-5-4-6(8(9)11)2-3-7(5)10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMFLKTDRPXYUGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10379113 |
Source
|
| Record name | 4-Fluoro-3-methylbenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10379113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
455-84-5 |
Source
|
| Record name | 4-Fluoro-3-methylbenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10379113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Fluoro-3-methylbenzoyl Chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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